Cas no 661-08-5 (5-nitrouracil)

• Product Name: 5-nitrouracil
• CAS No: 661-08-5
• MF: C₄H₃N₃O₄
• MW: 157.084320306778
• CID: 963298
• PubChem ID: 69135
• Update Time: 2025-04-19

5-nitrouracil Chemical and Physical Properties

Names and Identifiers

• 5-nitrouracil
• 5-nitro-1H-pyrimidine-2,4-dione
• N0281
• CHEBI:60763
• AC-907/30002012
• AI3-25473
• F0848-0340
• 5-nitropyrimidine-2,4-diol
• AKOS022142015
• 5-Nitrouracil, 98%
• 5NU
• CS-W017981
• 5-Nitro-2.6-dioxypyrimidin
• SCHEMBL5780473
• SR-01000390728-1
• Uracil, 5-nitro-
• EINECS 210-250-4
• 5-Nitro-2,4-dihydroxypyrimidine
• AKOS002337367
• SR-01000390728
• 661-08-5
• STL336705
• NSC9790
• 2,4(1H,3H)-PYRIMIDINEDIONE-5-NITRO
• CCG-50731
• 2,3H)-Pyrimidinedione, 5-nitro-
• Q27128575
• AKOS025293373
• A8490
• Z274568144
• 5-nitropyrimidine-2,4(1H,3H)-dione
• F0017-1804
• 5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-Nitrouracil, 97%
• AM83914
• AC-23094
• STR04133
• 611-08-5
• MFCD00006021
• EN300-73335
• 5-Nitro-2,4(1H,3H)-pyrimidinedione #
• CHEMBL323780
• BBL033938
• 5-Nitro-2,4(1H,3H)-pyrimidinedione
• 5-nitropyrimidine-2,4-diol;5-NITROURACIL
• NS00034571
• NSC-9790
• NSC 9790
• 2,4(1H,3H)-Pyrimidinedione, 5-nitro-
• 5-Nitrouracil (2,4-Dihydroxy-5-nitropyrimidine)
• Epitope ID:138112
• AKOS002722690
• AKOS000399747
• STK633437
• 2,4-Dihydroxy-5-nitropyrimidine
• SCHEMBL190925
• 4-hydroxy-5-nitropyrimidin-2(1H)-one
• DTXSID2060597
• STK336423
• SY001470
• Q-200549
• DB-031414
• SR-01000390728-2

• Inchi： 1S/C4H3N3O4/c8-3-2(7(10)11)1-5-4(9)6-3/h1H,(H2,5,6,8,9)
• InChI Key： TUARVSWVPPVUGS-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.01235559g/mol
• Monoisotopic Mass: 157.01235559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų